![molecular formula C9H14Cl2N2O B6217275 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride CAS No. 2742656-70-6](/img/no-structure.png)
3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride
Overview
Description
3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride is a useful research compound. Its molecular formula is C9H14Cl2N2O and its molecular weight is 237.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride involves the reaction of 1-ethyl-3-methyl-1H-pyrazol-5-amine with chloroacetaldehyde in the presence of a base to form 3-(chloromethyl)-1-ethyl-1H-pyrazol-5-amine. This intermediate is then reacted with 2-hydroxybenzaldehyde in the presence of a base to form 3-(chloromethyl)-1-ethyl-1H,3H-benzo[f]chromene-2,4-dione. Finally, this compound is reacted with hydrazine hydrate in the presence of a base to form 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole, which is then converted to the hydrochloride salt form.", "Starting Materials": [ "1-ethyl-3-methyl-1H-pyrazol-5-amine", "chloroacetaldehyde", "2-hydroxybenzaldehyde", "hydrazine hydrate", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: React 1-ethyl-3-methyl-1H-pyrazol-5-amine with chloroacetaldehyde in the presence of a base to form 3-(chloromethyl)-1-ethyl-1H-pyrazol-5-amine.", "Step 2: React 3-(chloromethyl)-1-ethyl-1H-pyrazol-5-amine with 2-hydroxybenzaldehyde in the presence of a base to form 3-(chloromethyl)-1-ethyl-1H,3H-benzo[f]chromene-2,4-dione.", "Step 3: React 3-(chloromethyl)-1-ethyl-1H,3H-benzo[f]chromene-2,4-dione with hydrazine hydrate in the presence of a base to form 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole.", "Step 4: Convert 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole to the hydrochloride salt form by reacting with hydrochloric acid." ] } | |
CAS No. |
2742656-70-6 |
Molecular Formula |
C9H14Cl2N2O |
Molecular Weight |
237.1 |
Purity |
95 |
Origin of Product |
United States |
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